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An In-depth Technical Guide to the Physical Properties of Hexafluoroisobutene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

hexafluoroisobutene (HFIB), a critical fluorinated building block in the chemical and

pharmaceutical industries. This document summarizes key physical data, outlines general

experimental protocols for its characterization, and presents logical workflows for its synthesis

and analysis.

Physicochemical Properties of Hexafluoroisobutene
Hexafluoroisobutene, with the chemical formula C4H2F6 and CAS number 382-10-5, is a

colorless gas at standard conditions.[1][2] It is also known as 3,3,3-trifluoro-2-

(trifluoromethyl)propene.[1][3] Due to the presence of multiple fluorine atoms, it is a highly

reactive compound.[1] It is soluble in organic solvents such as benzene, chloroform, and

carbon tetrachloride, but insoluble in water.[1]

Melting and Boiling Point Data
The melting and boiling points are fundamental physical properties that dictate the handling,

storage, and application of a chemical compound. There is some variation in the reported

values for the boiling point of hexafluoroisobutene in the literature. The following table

summarizes the available data.
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Physical Property Value Source(s)

Melting Point -111 °C [3][4][5][6][7]

-148.3 °C [1]

Boiling Point 14.5 °C [4][5][6][7]

14.1 °C [2]

-6.2 °C [1]

Experimental Determination of Melting and Boiling
Points
While specific, detailed experimental protocols for hexafluoroisobutene are proprietary, the

following sections describe generalized, standard laboratory procedures for determining the

melting and boiling points of volatile organic compounds.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature

range.[8][9] An impure compound will typically melt over a wider temperature range and at a

lower temperature.[8][9]

General Protocol using a Capillary Method (e.g., Mel-Temp Apparatus):

Sample Preparation: A small amount of the solid substance is introduced into a capillary

tube, which is then sealed at one end.[8] The sample is packed down to a height of 1-2 mm.

[8]

Apparatus Setup: The capillary tube is placed in a heating block apparatus (like a Mel-Temp)

alongside a calibrated thermometer.[9]

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to

ensure thermal equilibrium.[10]
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Observation: The temperature at which the first liquid appears (T1) and the temperature at

which the last solid crystal disappears (T2) are recorded.[8] The melting point is reported as

the range T1-T2.[8]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[8][11]

General Protocol using Distillation Method:

Apparatus Setup: A small quantity of the liquid is placed in a distillation flask. A thermometer

is positioned so that the top of the bulb is level with the bottom of the side-arm leading to the

condenser.

Heating: The flask is gently heated in a heating mantle or water bath.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb before

passing into the condenser. The temperature will stabilize at the boiling point of the liquid.

Recording: The constant temperature observed on the thermometer during the distillation of

the liquid is recorded as the boiling point. It is crucial to note the atmospheric pressure at the

time of the measurement, as boiling point is pressure-dependent.[8]

Visualized Workflows
The following diagrams illustrate key processes related to hexafluoroisobutene.
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Caption: Workflow for the experimental determination of melting and boiling points.
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Caption: A simplified representation of a synthesis route to hexafluoroisobutene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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